Cas no 1897498-12-2 (3,5,7-trihydroxy-2-(4-hydroxyphenyl)-4H-chromen-4-one hydrate)

• Product Name: 3,5,7-trihydroxy-2-(4-hydroxyphenyl)-4H-chromen-4-one hydrate
• CAS No: 1897498-12-2
• Molecular Formula: C₁₅H₁₂O₇
• Molecular Weight: 304.251585006714
• MDL: MFCD18207731
• CID: 5152991
• PubChem ID: 86278401

3,5,7-trihydroxy-2-(4-hydroxyphenyl)-4H-chromen-4-one hydrate Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 3,5,7-trihydroxy-2-(4-hydroxyphenyl)-, hydrate (1:1)
• 3,5,7-trihydroxy-2-(4-hydroxyphenyl)-4H-chromen-4-one hydrate

• MDL： MFCD18207731
• InChIKey： OZWWTNQYEHEUHC-UHFFFAOYSA-N
• Inchi： 1S/C15H10O6.H2O/c16-8-3-1-7(2-4-8)15-14(20)13(19)12-10(18)5-9(17)6-11(12)21-15;/h1-6,16-18,20H;1H2
• SMILES： O=C1C(=C(C2C=CC(O)=CC=2)OC2=CC(O)=CC(O)=C12)O.O

Computed Properties

• Exact Mass: 304.05830272g/mol
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 1
• Monoisotopic Mass: 304.05830272g/mol
• Heavy Atom Count: 22
• Complexity: 451
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones Flavonols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonols